Cas no 2248356-87-6 (5-{[(Tert-butoxy)carbonyl]amino}-6-methylpyridine-2-carboxylic acid)

• Product Name: 5-{[(Tert-butoxy)carbonyl]amino}-6-methylpyridine-2-carboxylic acid
• CAS No: 2248356-87-6
• MF: C₁₂H₁₆N₂O₄
• MW: 252.266443252563
• CID: 5815224
• PubChem ID: 137937995
• Update Time: 2025-05-23

5-{[(Tert-butoxy)carbonyl]amino}-6-methylpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2248356-87-6
• EN300-6509486
• 6-Methyl-5-[(2-methylpropan-2-yl)oxycarbonylamino]pyridine-2-carboxylic acid
• 5-{[(tert-butoxy)carbonyl]amino}-6-methylpyridine-2-carboxylic acid
• 5-{[(Tert-butoxy)carbonyl]amino}-6-methylpyridine-2-carboxylic acid

• Inchi： 1S/C12H16N2O4/c1-7-8(5-6-9(13-7)10(15)16)14-11(17)18-12(2,3)4/h5-6H,1-4H3,(H,14,17)(H,15,16)
• InChI Key： JGFVEQVXZCZRJW-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=C(C(=O)O)N=C1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 252.11100700g/mol
• Monoisotopic Mass: 252.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 88.5Ų

Additional information on 5-{[(Tert-butoxy)carbonyl]amino}-6-methylpyridine-2-carboxylic acid

5-{[(Tert-butoxy)carbonyl]amino}-6-methylpyridine-2-carboxylic acid (CAS No. 2248356-87-6): A Comprehensive Overview

5-{[(Tert-butoxy)carbonyl]amino}-6-methylpyridine-2-carboxylic acid (CAS No. 2248356-87-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyridine, a six-membered heterocyclic aromatic compound with a nitrogen atom. The presence of the tert-butoxycarbonyl (Boc) protecting group and the methyl substituent on the pyridine ring imparts unique chemical and biological properties to this molecule.

The tert-butoxycarbonyl (Boc) protecting group is widely used in organic synthesis to protect amino groups during multi-step reactions. It can be easily removed under acidic conditions, making it an ideal choice for the synthesis of complex molecules. The methyl substituent on the pyridine ring enhances the lipophilicity of the compound, which can be crucial for its bioavailability and cellular uptake.

Recent studies have highlighted the potential applications of 5-{[(Tert-butoxy)carbonyl]amino}-6-methylpyridine-2-carboxylic acid in various therapeutic areas. One notable application is in the development of novel anti-inflammatory agents. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to inflammatory responses.

Another area where 5-{[(Tert-butoxy)carbonyl]amino}-6-methylpyridine-2-carboxylic acid shows promise is in cancer research. A study published in Cancer Research reported that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt mitochondrial function and activate caspase-dependent apoptotic pathways. This property makes it a potential candidate for developing targeted cancer therapies.

In addition to its therapeutic potential, 5-{[(Tert-butoxy)carbonyl]amino}-6-methylpyridine-2-carboxylic acid has been explored as a building block for the synthesis of more complex molecules. Its reactivity and functional groups make it an attractive starting material for synthetic chemists. For instance, it can be used to introduce amino and carboxylic acid functionalities into larger molecular frameworks, which can be further modified to achieve desired biological activities.

The synthesis of 5-{[(Tert-butoxy)carbonyl]amino}-6-methylpyridine-2-carboxylic acid typically involves several steps, including the protection of the amino group with Boc, followed by functionalization of the pyridine ring. The choice of synthetic route depends on the desired purity and yield of the final product. High-purity compounds are essential for pharmaceutical applications, where even trace impurities can affect safety and efficacy.

From a pharmacological perspective, 5-{[(Tert-butoxy)carbonyl]amino}-6-methylpyridine-2-carboxylic acid has been evaluated for its pharmacokinetic properties. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for oral administration. The lipophilicity imparted by the methyl substituent enhances its ability to cross biological membranes, while the carboxylic acid group ensures sufficient solubility in aqueous environments.

In conclusion, 5-{[(Tert-butoxy)carbonyl]amino}-6-methylpyridine-2-carboxylic acid (CAS No. 2248356-87-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it a valuable candidate for developing novel therapeutic agents targeting inflammation and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.